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Compound of Interest

Compound Name: MC3138

Cat. No.: B15583842

Application Note & Protocol: MC3138 Dissolution in DMSO

For Research Use Only

Introduction

MC3138 is a selective activator of Sirtuin 5 (SIRT5), a NAD+-dependent deacetylase primarily
located in the mitochondria.[1][2] SIRT5 plays a crucial role in regulating various metabolic
pathways, including amino acid metabolism, fatty acid oxidation, and oxidative stress response.
[3] MC3138 has demonstrated anti-tumor activity in preclinical models of pancreatic ductal
adenocarcinoma (PDAC), making it a valuable tool for cancer research and drug development.
[4][5] Proper dissolution and storage of MC3138 are critical for ensuring its stability and activity
in in vitro and in vivo experiments. This document provides a detailed protocol for dissolving
MC3138 in dimethyl sulfoxide (DMSO) to prepare concentrated stock solutions.

Quantitative Data Summary

The following table summarizes the key quantitative data for the dissolution of MC3138 in
DMSO.
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Parameter Value Reference
Molecular Weight 435.47 g/mol [4]
Solubility in DMSO 200 mg/mL (459.27 mM) [4]

Recommended Stock Solution
. 1mM, 5 mM, 10 mM [4]
Concentration

-20°C for up to 1 month, -80°C

Storage of Stock Solution [4]
for up to 6 months

Signaling Pathway of MC3138

MC3138 selectively activates SIRT5, which in turn deacetylates and modulates the activity of
downstream target proteins.[2][4] In the context of pancreatic cancer, a key target of SIRTS is
the enzyme glutamic-oxaloacetic transaminase 1 (GOTL1).[4] Activation of SIRT5 by MC3138
leads to the deacetylation of GOT1, which inhibits its enzymatic activity.[4] This disruption of
glutamine metabolism can suppress the growth of pancreatic cancer cells.[3][4]
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Caption: MC3138 activates SIRT5, leading to the deacetylation and inactivation of GOT1.
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Experimental Protocols

Materials
e MC3138 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath/sonicator

Calibrated pipettes and sterile tips

Protocol for Preparing a 10 mM Stock Solution of
MC3138 in DMSO

This protocol describes the preparation of 1 mL of a 10 mM MC3138 stock solution. Adjust
volumes accordingly for different desired concentrations or volumes.

o Weighing MC3138: Accurately weigh out 4.35 mg of MC3138 powder and transfer it to a
sterile microcentrifuge tube.

e Adding DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
MC3138 powder.

 Dissolution:
o Vortex the solution vigorously for 1-2 minutes.

o To ensure complete dissolution, place the tube in an ultrasonic bath for 10-15 minutes.[4]
Visually inspect the solution to ensure no solid particles remain. The solution should be
clear.

 Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

o For short-term storage, store the aliquots at -20°C for up to one month.[4]

o For long-term storage, store the aliquots at -80°C for up to six months.[4]

Experimental Workflow: In Vitro Cell Viability Assay
(MTT Assay)

This workflow outlines the general steps for using the MC3138 DMSO stock solution to treat
cells in culture and assess cell viability using an MTT assay.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173291939
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173291939
https://www.benchchem.com/product/b15583842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Dissolve MC3138
in DMSO

10 mM Stock
Solution

Experiment

Prepare Working Seed Cells in
Solutions in Media 96-well Plate

Treat Cells with
MC3138

Incubate (e.g., 24h)

Add MTT Reagent

Dissolve Formazan
Crystals in DMSO

Read Absorbance

Click to download full resolution via product page

Caption: Workflow for an in vitro cell viability assay using a DMSO stock of MC3138.
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Detailed Protocol for Cell Treatment:

o Cell Seeding: Seed the desired cell line into a 96-well plate at a predetermined density and
allow the cells to adhere overnight.[1]

e Preparation of Working Solutions:
o Thaw an aliquot of the 10 mM MC3138 DMSO stock solution.

o Prepare serial dilutions of the stock solution in complete cell culture medium to achieve
the desired final treatment concentrations.

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, to avoid solvent-induced cytotoxicity.[6] A vehicle control containing
the same final concentration of DMSO without MC3138 must be included in the
experiment.

e Cell Treatment:
o Remove the old medium from the cells.

o Add the prepared working solutions of MC3138 and the DMSO vehicle control to the
respective wells.

 Incubation: Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours) at
37°C in a humidified incubator with 5% CO?2.

o MTT Assay: Following incubation, proceed with the MTT assay to determine cell viability
according to the manufacturer's protocol. This typically involves adding MTT reagent,
incubating to allow formazan crystal formation, and then solubilizing the crystals with DMSO
before reading the absorbance on a plate reader.[1][5]

Safety Precautions

» MC3138 is for research use only and its toxicological properties have not been fully
investigated. Handle with care and use appropriate personal protective equipment (PPE),
including gloves, lab coat, and safety glasses.
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e« DMSO is a potent solvent and can facilitate the absorption of other chemicals through the
skin. Avoid direct contact.

 All procedures should be performed in a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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